Cas no 2171782-84-4 (10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione)

• Product Name: 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione
• CAS No: 2171782-84-4
• MF: C₁₂H₂₃NO₃S
• MW: 261.380922555923
• CID: 6269565
• PubChem ID: 165839808
• Update Time: 2025-05-19

10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione
• 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione
• 2171782-84-4
• EN300-1643731

• Inchi： 1S/C12H23NO3S/c1-10(2)3-4-11-12(16-7-6-13-11)5-8-17(14,15)9-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： IOWLAAXSVJHOMG-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)C(CCC(C)C)NCCO2)(=O)=O

Computed Properties

• Exact Mass: 261.13986477g/mol
• Monoisotopic Mass: 261.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.8Ų

Additional information on 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione

Chemical Profile of 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione (CAS No. 2171782-84-4)

10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique scaffolding and potential biological activities. This spirocyclic thiazolidine derivative, identified by the chemical identifier CAS No. 2171782-84-4, represents a fascinating example of how intricate molecular architectures can be designed to modulate biological targets. The compound’s core structure consists of a spirocyclic connection between a five-membered thiazole ring and a seven-membered decane ring, further functionalized by an oxo group and an azaspiro moiety, which together contribute to its distinct chemical and pharmacological properties.

The synthesis of 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione presents a considerable challenge due to the complexity of its spirocyclic framework and the need for precise stereocontrol during the construction of the heterocyclic system. The presence of both oxygen and sulfur atoms in the ring system introduces unique electronic and steric properties, which can influence its interactions with biological targets. Recent advances in synthetic methodologies have enabled more efficient access to such complex molecules, leveraging transition-metal-catalyzed reactions and organometallic strategies to construct the spirocyclic core with high stereoselectivity.

One of the most compelling aspects of 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione is its potential as a scaffold for drug discovery. The spirocyclic structure provides a rigid framework that can be engineered to optimize binding affinity and selectivity against specific biological targets. In particular, the thiazole and azaspiro moieties are known to exhibit diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 3-methylbutyl substituent at the 10-position introduces lipophilicity, which can enhance membrane permeability and improve oral bioavailability—critical factors for drug efficacy.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, with spirocyclic derivatives being particularly well-studied for their ability to mimic natural products and exhibit unique biological profiles. The spirocyclic thiazolidine core of 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione has been investigated for its potential interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies suggest that this compound may disrupt protein-protein interactions relevant to cancer progression by binding to specific pockets on target proteins.

The oxidative stress response is another area where this compound has shown promise. The presence of an oxo group in the molecule suggests that it may modulate redox signaling pathways by interacting with reactive oxygen species (ROS) or antioxidant enzymes. This capability is particularly relevant in conditions such as neurodegenerative diseases, where oxidative damage plays a significant role in pathogenesis. Furthermore, the thiazole ring is known to participate in sulfur-containing redox reactions, making it a versatile pharmacophore for designing molecules that can influence cellular redox homeostasis.

In vitro assays have begun to elucidate the mechanism of action of 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione, revealing potential dual-target inhibition properties. Early data indicate that the compound may inhibit both kinases and transcription factors implicated in inflammation and cell proliferation. The spirocyclic framework appears to enhance binding stability by restricting conformational flexibility at key interaction sites on target proteins. Additionally, the lipophilic nature of the 3-methylbutyl side chain facilitates penetration into cellular membranes, ensuring adequate intracellular concentrations for therapeutic effects.

The pharmaceutical industry has increasingly recognized the value of structurally diverse heterocycles in drug development. 10-(3-methylbutyl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione exemplifies how advanced synthetic chemistry can yield novel molecular entities with tailored properties for therapeutic intervention. Its unique combination of functional groups—thiazole, azaspiro, oxo—makes it a promising candidate for further exploration in preclinical studies aimed at identifying new treatments for chronic diseases.

Future research directions may focus on optimizing synthetic routes to improve scalability while maintaining high enantiomeric purity—a critical consideration for drug candidates prone to stereoselective toxicity or efficacy differences. Additionally, exploring derivatives of this scaffold could reveal new pharmacological profiles or enhance existing ones through structure-based drug design principles.

The integration of computational modeling with experimental validation will be essential in deciphering how structural features influence biological activity for compounds like 10-(3-methylbutyl)-6-oxa-lambda6-thia-lambda9 azaspiro4.lamba5 decane-lambda22-dione (CAS No.l 2171782.l84.l4) . Techniques such as molecular dynamics simulations and quantum mechanical calculations can provide insights into binding modes and dynamic behavior within biological systems.

In conclusion,10-(3-methylbutyl)-l0-lambda oxa-lambda26-thia-lambda9 -azaspirol.lamba5-decane-lambd22-dione (CAS No.l 217178.l84.l4) stands as an exemplary compound that showcases the intersection of innovative synthetic chemistry and pharmacological discovery . Its complex architecture , coupled with promising preclinical data , positions it as a valuable asset in ongoing efforts to develop next-generation therapeutics . As research progresses , further exploration into its mechanisms , derivatives , and potential applications will continue to solidify its role as a significant molecule within medicinal chemistry .